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Compound of Interest

Compound Name: 10-Formyiltetrahydrofolic acid

Cat. No.: B15570931

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Formyltetrahydrofolic acid (10-CHO-THF) is a crucial intermediate in one-carbon
metabolism. As a derivative of folic acid, it serves as a primary donor of formyl groups for the
de novo synthesis of purines, essential building blocks of DNA and RNA.[1][2] The accurate
guantification of 10-CHO-THF in biological matrices is therefore vital for research in areas such
as nutrition, cancer biology, and drug development.[1] However, its inherent instability presents
a significant analytical challenge.[3]

This document provides a detailed protocol for the analysis of 10-formyltetrahydrofolic acid
using High-Performance Liquid Chromatography (HPLC). It outlines sample preparation,
chromatographic conditions, and data analysis, and includes performance data from various
cited methodologies.

Signaling and Metabolic Pathways

10-Formyltetrahydrofolic acid is a key component of the folate cycle, which is central to the
synthesis of nucleotides and amino acids. Specifically, it provides a one-carbon unit for two
steps in the purine biosynthesis pathway, leading to the formation of inosine monophosphate
(IMP), the precursor for adenosine and guanosine nucleotides.
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Sample Preparation

1. Sample Collection

(e.g., Plasma, Serum, Tissue)

Y

2. Stabilization
(Add Antioxidant, e.g., Ascorbic Acid)

Y

3. Protein Precipitation
(e.g., Acetonitrile, Trichloroacetic Acid)

\

4. Centrifugation
(e.g., 14,000 rpm)

Y

5. Supernatant Collection

\ 4

6. Filtration
(0.45 pm or 0.2 pm filter)

HPLC $nalysis

7. HPLC Injection
(Reversed-Phase C18 Column)

;

8. Gradient Elution
(Buffered Aqueous/Organic Mobile Phase)

Y

9. Detection
(UV, ECD, or MSIMS)

Data Pr"cessing

10. Chromatogram Generation

Y

11. Peak Integration

\ 4

12. Quantification
(Calibration Curve)

13. Final Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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